Cas no 1701449-79-7 (2,3-Dimethoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-YL)benzonitrile)
2,3-Dimethoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-YL)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2,3-DIMETHOXY-5-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZONITRILE
- 2,3-Dimethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
- BTC44979
- Y2211
- 2,3-Dimethoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-YL)benzonitrile
-
- Inchi: 1S/C15H20BNO4/c1-14(2)15(3,4)21-16(20-14)11-7-10(9-17)13(19-6)12(8-11)18-5/h7-8H,1-6H3
- InChI Key: OCZSILJMMBKHNM-UHFFFAOYSA-N
- SMILES: O1B(C2C=C(C#N)C(=C(C=2)OC)OC)OC(C)(C)C1(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 415
- Topological Polar Surface Area: 60.7
2,3-Dimethoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-YL)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D473683-100mg |
2,3-Dimethoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile |
1701449-79-7 | 100mg |
$155.00 | 2023-05-18 | ||
| TRC | D473683-250mg |
2,3-Dimethoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile |
1701449-79-7 | 250mg |
$316.00 | 2023-05-18 | ||
| TRC | D473683-500mg |
2,3-Dimethoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile |
1701449-79-7 | 500mg |
$477.00 | 2023-05-18 | ||
| TRC | D473683-1g |
2,3-Dimethoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile |
1701449-79-7 | 1g |
$678.00 | 2023-05-18 | ||
| A2B Chem LLC | AI38800-1g |
2,3-Dimethoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile |
1701449-79-7 | 98% | 1g |
$391.00 | 2024-04-20 | |
| A2B Chem LLC | AI38800-5g |
2,3-Dimethoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile |
1701449-79-7 | 98% | 5g |
$1075.00 | 2024-04-20 | |
| Crysdot LLC | CD12134423-1g |
2,3-Dimethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile |
1701449-79-7 | 95+% | 1g |
$330 | 2024-07-24 | |
| Crysdot LLC | CD12134423-5g |
2,3-Dimethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile |
1701449-79-7 | 95+% | 5g |
$923 | 2024-07-24 | |
| 1PlusChem | 1P00HZU8-5g |
2,3-Dimethoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile |
1701449-79-7 | 98% | 5g |
$1139.00 | 2025-02-28 | |
| 1PlusChem | 1P00HZU8-1g |
2,3-Dimethoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile |
1701449-79-7 | 98% | 1g |
$418.00 | 2025-02-28 |
2,3-Dimethoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-YL)benzonitrile Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 2,3-Dimethoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-YL)benzonitrile
Introduction to 2,3-Dimethoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile (CAS No. 1701449-79-7)
2,3-Dimethoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology due to its unique structural properties and potential applications. This compound, identified by its CAS number 1701449-79-7, features a benzonitrile core substituted with methoxy groups at the 2 and 3 positions, further functionalized with a tetramethyl-1,3,2-dioxaborolan-2-yl moiety. This distinctive architecture makes it a valuable intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutic agents.
The presence of the boronic ester group derived from tetramethyl-1,3,2-dioxaborolan-2-yl enhances the compound's utility in cross-coupling reactions, such as Suzuki-Miyaura couplings, which are widely employed in the construction of biaryl structures. These types of reactions are pivotal in medicinal chemistry for generating diverse pharmacophores that exhibit improved pharmacokinetic profiles and target specificity. The methoxy substituents not only influence the electronic properties of the aromatic system but also contribute to solubility and metabolic stability, making this compound an attractive candidate for further derivatization.
In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play a crucial role in various disease pathways. The benzonitrile scaffold is particularly relevant in this context, as it can serve as a hinge-binding motif that interacts with key residues in protein targets. The structural flexibility offered by the 2,3-dimethoxy group allows for fine-tuning of binding affinities through rational molecular design. This has led to several studies exploring its potential as a lead compound or building block for drugs targeting neurological disorders, cancer, and inflammatory diseases.
One of the most compelling aspects of 2,3-Dimethoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile is its compatibility with modern synthetic methodologies that enable efficient access to structurally diverse libraries. The boronic ester functionality facilitates high-yielding transformations under mild conditions, reducing the need for harsh reagents or catalysts. This aligns with the growing emphasis on green chemistry principles in drug discovery pipelines. Additionally, the compound's stability under various reaction conditions makes it suitable for large-scale synthesis without significant degradation or side reactions.
Recent advances in computational chemistry have further enhanced the utility of this compound by allowing rapid virtual screening and molecular docking studies. These computational approaches can predict binding modes and affinities with high accuracy, enabling researchers to prioritize candidates for experimental validation more efficiently. The tetramethyl-1,3,2-dioxaborolan-2-yl group provides a favorable electronic environment for these interactions while minimizing unwanted promiscuous binding. Such features are critical for optimizing drug-like properties such as selectivity and reduced off-target effects.
The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development. The benzonitrile moiety is a well-established pharmacophore found in numerous approved drugs due to its ability to engage various biological targets through hydrogen bonding and hydrophobic interactions. By incorporating methoxy groups at specific positions on the aromatic ring (2 and 3 positions), researchers can modulate electronic distribution and steric hindrance to achieve desired biological activities. This strategy has been successfully applied in several high-throughput screening campaigns aimed at identifying novel therapeutic candidates.
The synthetic utility of CAS No. 1701449-79-7 extends beyond pharmaceutical applications into materials science and agrochemical research. For instance, its ability to undergo cross-coupling reactions under palladium catalysis allows for the construction of complex organic frameworks with potential applications in organic electronics or ligand design for metal-catalyzed processes. The methoxy groups also provide handles for further functionalization via etherification or nucleophilic substitution reactions, expanding its synthetic versatility.
In conclusion,2,3-Dimethoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile represents a versatile and highly functional intermediate with broad applicability across multiple scientific disciplines. Its unique structural features make it an invaluable tool for medicinal chemists seeking to develop next-generation therapeutics while adhering to sustainable synthetic practices. As research continues to uncover new biological targets and synthetic methodologies,CAS No. 1701449-79-7 is poised to remain at the forefront of innovation in chemical biology and drug discovery.
1701449-79-7 (2,3-Dimethoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-YL)benzonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)